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Compound of Interest

Compound Name: Helioseal

Cat. No.: B020656

This guide provides a comprehensive analysis of the long-term clinical performance of
Helioseal F Plus, a fluoride-releasing pit and fissure sealant. Its performance is compared with
other dental sealants, supported by data from clinical trials. This document is intended for
researchers, scientists, and dental professionals seeking an objective evaluation of this
product.

Comparative Performance Data

The clinical efficacy of a dental sealant is primarily determined by its retention rate and its
ability to prevent caries. The following tables summarize the long-term clinical performance of
Helioseal F Plus in comparison to its predecessor, Helioseal F, and other commercially
available sealants.

Table 1: Helioseal F Plus vs. Helioseal F - Results from a 3-Year Randomized Clinical Trial
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Performance Follow-up Helioseal F Helioseal F Statistical
Metric Period Plus (Control) Significance

Retention Rate

No significant

Completely Intact 2 Years 67.7% 67.5% )
difference[1][2]
Completely Intact No significant
o 2 Years 85.9% 86.5% ]
+ Minimal Loss difference[1][2]
Completely Intact No significant
o 3 Years 81.7% 84.3% )
+ Minimal Loss difference[3][4]
Caries
Prevention
Molars free of
] 91.7% (for all 91.7% (for all )
non-cavitated 3 Years Not applicable
] ] sealed molars) sealed molars)
carious lesions
Molars free of 100% (for all 100% (for all )
] N 3 Years Not applicable
carious cavities sealed molars) sealed molars)

Data sourced from a prospective, two-center, randomized clinical trial with a split-mouth design
involving 92 adolescents.[1][2][3][4]

Table 2: Comparative Performance of Helioseal F (Predecessor to F Plus) with Other Sealants
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Performance

. . Embrace- . Statistical
Metric (at 12 Helioseal F Clinpro o
WetBond Significance
months)
. p > 0.05 (Not
Retention Rate .
73.3% 96.7% 80.0% statistically
(Total) —
significant)[5]
Marginal Integrity  60.0% 83.3% 73.3% Not specified[5]
Marginal
Discoloration 80.0% 93.3% 76.7% Not specified[5]
(Lack of)

This study compared Helioseal F, the predecessor to Helioseal F Plus. The results indicated
that while Embrace-WetBond showed higher percentages for retention, marginal integrity, and
lack of discoloration, the differences were not statistically significant.[5]

Experimental Protocols

The data for Helioseal F Plus presented in Table 1 is derived from a robust clinical trial. The
methodology employed is detailed below.

Study Design: A prospective, 3-year, two-center, randomized clinical trial (RCT) utilizing a split-
mouth design.[3][4]

Study Population: The initial study included 92 adolescents. Follow-ups were conducted at 1
year (N=85), 2 years (N=82), and 3 years (N=76).[3][4]

Procedure:
o Tooth Selection: Caries-free permanent molars with deep pits and fissures were selected.

» Randomization: In each participant, teeth on one side of the mouth were sealed with
Helioseal F Plus (test) and the contralateral teeth with Helioseal F (control). This split-mouth
design minimizes inter-participant variability.

o Application Technique:
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o The occlusal surface was cleaned with a bristle brush.
o The tooth was isolated using either a rubber dam or cotton rolls.

o 37% phosphoric acid gel was applied for 15-30 seconds for enamel etching, followed by
rinsing and drying.

o The sealant was applied to the pits and fissures.

o Light-curing was performed for 10 seconds for Helioseal F Plus and 20 seconds for
Helioseal F using an LED curing light.[4]

o The oxygen inhibition layer was removed with a bristle brush.

o Evaluation:

o Sealant retention and the presence of caries were evaluated at 1 month, 6 months, 1 year,
2 years, and 3 years.

o Retention was categorized as completely intact, minimal loss, central retention loss,
almost complete loss, or complete loss.

 Statistical Analysis: Kaplan-Meier survival curves, log-rank tests, and a Cox proportional
hazard regression model were used to analyze the data.[3][4]

Mechanism of Action and Experimental Workflow

Helioseal F Plus is a resin-based, light-cured, white-pigmented fissure sealant that contains
fluoride.[6][7] Its primary mechanism of action is to create a physical barrier that seals off pits
and fissures, preventing the ingress of bacteria and food particles.[6] Additionally, the release of
fluoride ions aids in the remineralization of enamel and inhibits the metabolic activity of
cariogenic bacteria.

The following diagram illustrates the typical workflow of a randomized clinical trial for evaluating
dental sealants, as described in the cited studies.
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Caption: Workflow of a randomized clinical trial for dental sealant evaluation.
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In conclusion, the long-term clinical data indicates that Helioseal F Plus performs equivalently
to its predecessor, Helioseal F, in terms of retention and caries prevention over a three-year
period.[3][4] Both sealants demonstrated high rates of retention and were effective in
preventing carious lesions. When compared to other types of sealants, the predecessor
material, Helioseal F, showed comparable, though not superior, performance in a 12-month
study.[5] The Bis-GMA-free formulation and shorter curing time of Helioseal F Plus offer clinical
advantages.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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